Cas no 64180-12-7 (rac 7-Hydroxy Acenocoumarol)

• Product Name: rac 7-Hydroxy Acenocoumarol
• CAS No: 64180-12-7
• MF: C₁₉H₁₅NO₇
• MW: 369.324905633926
• CID: 500019
• Update Time: 2025-07-25

rac 7-Hydroxy Acenocoumarol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4,7-dihydroxy-3-[1-(4-nitrophenyl)-3-oxobutyl]-
• rac 7-Hydroxy Acenocoumarol
• 4,7-dihydroxy-3-[1-(4-nitrophenyl)-3-oxobutyl]chromen-2-one

• Inchi： 1S/C19H15NO7/c1-10(21)8-15(11-2-4-12(5-3-11)20(25)26)17-18(23)14-7-6-13(22)9-16(14)27-19(17)24/h2-7,9,15,22-23H,8H2,1H3
• InChI Key： JTCREUDLEYTCAB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(=C(C1=O)C(C1C=CC(=CC=1)[N+](=O)[O-])CC(C)=O)O)O

Computed Properties

• Exact Mass: 369.08500

Experimental Properties

• PSA: 133.56000
• LogP: 3.74660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on rac 7-Hydroxy Acenocoumarol

Introduction to Rac-7-Hydroxy Acenocoumarol (CAS No. 64180-12-7)

Rac-7-Hydroxy Acenocoumarol, a naturally occurring compound with the chemical formula C₁₆H₁₂O₄, is a derivative of coumarin and has garnered significant attention in the field of pharmaceutical research due to its potential biological activities. This compound is characterized by its racemic configuration, meaning it exists as a mixture of two enantiomers, which can influence its pharmacological properties. The CAS number 64180-12-7 uniquely identifies this substance in scientific literature and databases, facilitating accurate referencing and research collaboration.

The structural framework of Rac-7-Hydroxy Acenocoumarol incorporates a benzopyranone core, which is a common motif found in many bioactive natural products. This core structure is responsible for its interaction with various biological targets, making it a subject of interest for drug discovery and development. Recent studies have highlighted the compound's role in modulating cellular pathways associated with inflammation and oxidative stress, suggesting its therapeutic potential in conditions such as neurodegenerative diseases and cardiovascular disorders.

One of the most compelling aspects of Rac-7-Hydroxy Acenocoumarol is its ability to interact with specific enzymes and receptors in the body. For instance, research indicates that this compound may inhibit the activity of certain cytochrome P450 enzymes, which are crucial in metabolizing a wide range of drugs. This interaction could have significant implications for drug-drug interactions, necessitating careful consideration in clinical applications. Additionally, the compound's affinity for certain nuclear receptors has been explored, revealing potential mechanisms for its anti-inflammatory effects.

In recent years, the pharmaceutical industry has increasingly focused on developing treatments that leverage natural products due to their diverse chemical structures and biological activities. Rac-7-Hydroxy Acenocoumarol exemplifies this trend, as it combines a well-studied scaffold with novel pharmacological properties. Researchers have been particularly interested in its potential as an antioxidant and anti-inflammatory agent. Preclinical studies have demonstrated that Rac-7-Hydroxy Acenocoumarol can attenuate oxidative damage in vitro and reduce inflammatory responses in animal models, paving the way for further investigation into its clinical efficacy.

The synthesis and purification of Rac-7-Hydroxy Acenocoumarol present unique challenges due to its complex structure and the need for high enantiomeric purity. Advances in synthetic chemistry have enabled more efficient production methods, allowing researchers to obtain sufficient quantities for detailed biological testing. Techniques such as chiral resolution and enzymatic synthesis have been employed to enhance the purity and yield of this compound. These advancements are crucial for translating preclinical findings into clinical trials, where purity and consistency are paramount.

From a regulatory perspective, Rac-7-Hydroxy Acenocoumarol must undergo rigorous testing to ensure safety and efficacy before it can be approved for medical use. Regulatory agencies require comprehensive data on its pharmacokinetics, pharmacodynamics, and potential side effects. The growing body of preclinical research provides valuable insights into these aspects but also highlights areas that require further investigation. For example, long-term studies are needed to assess the compound's stability in biological systems and its impact on different patient populations.

The future of Rac-7-Hydroxy Acenocoumarol research lies in elucidating its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide critical information for optimizing its therapeutic potential. Additionally, exploring synthetic modifications could lead to derivatives with enhanced efficacy or reduced side effects. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory discoveries into tangible benefits for patients.

In conclusion, Rac-7-Hydroxy Acenocoumarol (CAS No. 64180-12-7) represents a promising natural product with significant therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further research in pharmaceutical development. As our understanding of this compound grows, so does the likelihood that it will play a role in treating various diseases affecting human health. The journey from discovery to clinical application is complex but filled with opportunities for innovation and improvement.